Cas no 119915-59-2 (Benzenamine,2,3,5-trifluoro-4-methyl-)

Benzenamine,2,3,5-trifluoro-4-methyl- structure
119915-59-2 structure
Product Name:Benzenamine,2,3,5-trifluoro-4-methyl-
CAS No:119915-59-2
MF:C7H6F3N
MW:161.124452114105
CID:133128
PubChem ID:18425019
Update Time:2025-04-19

Benzenamine,2,3,5-trifluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,3,5-trifluoro-4-methyl-
    • 2,3,5-trifluoro-4-methylaniline
    • Benzenamine, 2,3,5-trifluoro-4-methyl- (9CI)
    • SCHEMBL4967545
    • VNJAHBKLFOVDND-UHFFFAOYSA-N
    • 119915-59-2
    • DTXSID10593655
    • Inchi: 1S/C7H6F3N/c1-3-4(8)2-5(11)7(10)6(3)9/h2H,11H2,1H3
    • InChI Key: VNJAHBKLFOVDND-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1C)F)N)F

Computed Properties

  • Exact Mass: 161.04528
  • Monoisotopic Mass: 161.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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